Cas no 163517-56-4 (2-Methylbenzeneboronic Acid Propanediol Cyclic Ester)

2-Methylbenzeneboronic Acid Propanediol Cyclic Ester structure
163517-56-4 structure
Product Name:2-Methylbenzeneboronic Acid Propanediol Cyclic Ester
CAS No:163517-56-4
MF:C10H13BO2
MW:176.020023107529
MDL:MFCD06659935
CID:133812
PubChem ID:23005365
Update Time:2025-04-19

2-Methylbenzeneboronic Acid Propanediol Cyclic Ester Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxaborinane,2-(2-methylphenyl)-
    • 2-Methylbenzeneboronic acid 1,3-propanediol ester
    • 2-Methylphenylboronic acid, propanediol cyclic ester
    • 2-(2-METHYLPHENYL)-1,3,2-DIOXABORINANE
    • AKOS BRN-0795
    • 2-TOLYLBORONIC ACID, PROPANEDIOL CYCLIC ESTER
    • 2-METHYLBENZENEBORONIC ACID, PROPANEDIOL CYCLIC ESTER
    • DTXSID00629639
    • A853830
    • FT-0697786
    • 3-hydroxypropyl hydrogen o-tolylboronate
    • 2-(o-Tolyl)-1,3,2-dioxaborinane
    • MFCD06659935
    • UIDYFYHQHHMEKA-UHFFFAOYSA-N
    • BS-21642
    • 163517-56-4
    • AKOS004113826
    • D97329
    • 2-(2-methylphenyl) 1,3,2-dioxaborinane
    • CS-0175853
    • SCHEMBL7591871
    • 1,3,2-Dioxaborinane, 2-(2-methylphenyl)-
    • 2-Methylbenzeneboronic Acid Propanediol Cyclic Ester
    • MDL: MFCD06659935
    • Inchi: 1S/C10H13BO2/c1-9-5-2-3-6-10(9)11-12-7-4-8-13-11/h2-3,5-6H,4,7-8H2,1H3
    • InChI Key: UIDYFYHQHHMEKA-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC=CC=2C)OCCC1

Computed Properties

  • Exact Mass: 176.10100
  • Monoisotopic Mass: 176.1008598g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 300.2±21.0 °C at 760 mmHg
  • Flash Point: 135.4±22.1 °C
  • Refractive Index: 1.498
  • PSA: 18.46000
  • LogP: 1.12710
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Methylbenzeneboronic Acid Propanediol Cyclic Ester Security Information

2-Methylbenzeneboronic Acid Propanediol Cyclic Ester Pricemore >>

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